ethyl 5-(3-methoxybenzamido)-4-oxo-3-[4-(trifluoromethyl)phenyl]-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 5-[(3-methoxybenzoyl)amino]-4-oxo-3-[4-(trifluoromethyl)phenyl]thieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C24H18F3N3O5S/c1-3-35-23(33)19-17-12-36-21(28-20(31)13-5-4-6-16(11-13)34-2)18(17)22(32)30(29-19)15-9-7-14(8-10-15)24(25,26)27/h4-12H,3H2,1-2H3,(H,28,31)
• InChI Key: KXOXAZAXICLEKX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)C3=CC(=CC=C3)OC)C4=CC=C(C=C4)C(F)(F)F
• Molecular Formula: C24H18F3N3O5S
• Molecular Weight: 517.5 g/mol
• CAS No.: 851951-16-1

Description

Ethyl 5-(3-methoxybenzamido)-4-oxo-3-[4-(trifluoromethyl)phenyl]-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate is a thieno[3,4-d]pyridazine derivative characterized by a fused heterocyclic core. Its structure includes a 3-methoxybenzamido substituent at position 5, a 4-(trifluoromethyl)phenyl group at position 3, and an ethyl carboxylate ester at position 1. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the methoxybenzamido moiety may influence intermolecular interactions, such as hydrogen bonding or π-stacking, critical for biological activity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ethyl 5-(3-methoxybenzamido)-4-oxo-3-[4-(trifluoromethyl)phenyl]-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate typically involves multiple steps, starting from readily available starting materials. One common synthetic route involves the condensation of ethyl 5-amino-3,4-diphenylthieno[2,3-c]pyridazine-6-carboxylate with triethyl orthoformate in the presence of acetic anhydride as a catalyst . This reaction forms an ethoxymethyleneamino intermediate, which is then further reacted to yield the final product.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

ethyl 5-(3-methoxybenzamido)-4-oxo-3-[4-(trifluoromethyl)phenyl]-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized derivatives.

Reduction: Reduction reactions can be performed to modify the functional groups present in the compound.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles or electrophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired products.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxidized thienopyridazine derivatives, while substitution reactions can produce a wide range of substituted compounds with different functional groups.

Scientific Research Applications

ethyl 5-(3-methoxybenzamido)-4-oxo-3-[4-(trifluoromethyl)phenyl]-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate has several scientific research applications, including:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: The compound is used in the development of new materials and as a precursor for the synthesis of other valuable compounds.

Mechanism of Action

The mechanism of action of ethyl 5-(3-methoxybenzamido)-4-oxo-3-[4-(trifluoromethyl)phenyl]-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate involves its interaction with specific molecular targets and pathways. The compound’s unique structure allows it to bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Thieno[3,4-d]pyridazine derivatives are studied for diverse pharmacological applications, including kinase inhibition and aggregation modulation. Below is a detailed comparison of the target compound with analogs reported in the literature.

Structural Modifications and Substituent Effects

Key structural variations in related compounds involve substitutions at positions 3 and 5 of the thieno[3,4-d]pyridazine scaffold:

Compound Name	R1 (Position 5)	R2 (Position 3)	Molecular Weight	Melting Point (°C)	Biological Activity
Target Compound	3-Methoxybenzamido	4-(Trifluoromethyl)phenyl	533.47 g/mol	Not reported	Hypothesized tau aggregation inhibitor (inferred from structural class)
Ethyl 4-oxo-5-[(3-phenylpropanoyl)amino]-3-[4-(trifluoromethyl)phenyl]-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate	3-Phenylpropanoylamino	4-(Trifluoromethyl)phenyl	569.56 g/mol	Not reported	Not reported
Ethyl 5-amino-3-(2-chlorophenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate	Amino	2-Chlorophenyl	389.84 g/mol	Not reported	Tau aggregation inhibitor (IC₅₀ ~ 1.2 µM)
Ethyl 5-cyano-4-methyl-6-oxo-1-[4-(trifluoromethyl)phenyl]-1,6-dihydropyridazine-3-carboxylate	Cyano	4-(Trifluoromethyl)phenyl	383.31 g/mol	Not reported	Not reported

Observations :

• The 4-(trifluoromethyl)phenyl group at position 3 is conserved in multiple analogs (e.g., ), suggesting its role in stabilizing hydrophobic interactions with biological targets.
• Replacement of the thieno[3,4-d]pyridazine core with pyridazine (e.g., compound 22 in ) reduces molecular complexity but may diminish activity due to loss of heterocyclic rigidity.

Physicochemical and Pharmacokinetic Properties

• Solubility : The ethyl carboxylate ester enhances aqueous solubility relative to methyl or unsubstituted carboxylates, as seen in analogs like compound 62 (methyl ester, MP 227–230°C) .

Q & A

Q. How should researchers handle and store this compound to prevent degradation?

• Methodological Answer : Aliquot in amber vials under argon; store at –80°C for long-term stability. Avoid freeze-thaw cycles. For lab use, keep in a desiccator with silica gel at 4°C .